Cas no 887-69-4 (Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester)

887-69-4 structure
Product name:Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester
Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester
- 3-ethoxy-3-oxo-2-(2-oxoazepan-3-yl)propanoate
- 887-69-4
- DTXSID90825901
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- Inchi: InChI=1S/C11H17NO5/c1-2-17-11(16)8(10(14)15)7-5-3-4-6-12-9(7)13/h7-8H,2-6H2,1H3,(H,12,13)(H,14,15)/p-1
- InChI Key: BXFYTVUCHYJGDY-UHFFFAOYSA-M
- SMILES: CCOC(=O)C(C1CCCCNC1=O)C(=O)[O-]
Computed Properties
- Exact Mass: 242.10284761g/mol
- Monoisotopic Mass: 242.10284761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 95.5Ų
Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester Related Literature
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3. Book reviews
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
887-69-4 (Propanedioic acid, (hexahydro-2-oxo-1H-azepin-3-yl)-, monoethyl ester) Related Products
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